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Chemical Composition & Identification

Basic zinc carbonate is distinct from normal zinc carbonate (ZnCOs3). Its structure incorporates hydroxide

ions alongside carbonate ions [1].

Property

Description

Chemical Name

Common Names

Chemical Formula

CAS Registry
Number

Molar Mass

Crystal Structure

Basic Zinc Carbonate [1]

Zinc carbonate hydroxide; Smithsonite (in its mineral form) [2] [1]
Zns(COs3)2(OH)s [1]

3486-35-9 [3] [4]

566.97700 g/mol (for Zns(CO3)2(OH)s, based on molecular formula
C2Hs013Zns) [4]

Trigonal crystal system (similar to calcite) [1] [5]

Physical & Chemical Properties
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The table below summarizes the key physical and chemical properties of basic zinc carbonate.

Property Value | Description

Appearance White crystalline solid or powder [2] [6]
Odor Odorless [2] [4]

Density 4.398 g/cm3 [3] [4]

Decomposition
Temperature

Solubility

Stability

Key Chemical Reactions:

Decomposes at ~300 °C [4]

Insoluble in water [2] [1]; soluble in dilute acids, alkalis, and ammonia
solutions [2] [3]

Stable under normal conditions; decomposes in acids with effervescence
(COz2 release) [4]

e Thermal Decomposition: Upon heating, it decomposes to zinc oxide (ZnO) and carbon dioxide
(CO2) [2] [5]. > ZnCO3 — ZnO + CO:2

¢ Reaction with Acids: It reacts with acids to form the corresponding zinc salt, water, and carbon
dioxide [2] [7]. > ZnCOs + 2HCI - ZnClz + COz2 + H20

Preparation and Synthesis

Basic zinc carbonate is typically synthesized through precipitation reactions. The following diagram

illustrates a common experimental workflow.
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Start

'

Prepare aqueous solution
of Zinc Sulfate (ZnSOa)

'

Prepare aqueous solution
of Potassium Bicarbonate (KHCO3)

l

Mix solutions at room temperature
(Forms initial precipitate)

'

Warm the mixture
(Promotes formation of basic salt)

v
Filter the precipitate

A 4
Wash and Dry

Final Product:

Basic Zinc Carbonate

Click to download full resolution via product page
Synthesis workflow for basic zinc carbonate via precipitation [1].

Detailed Experimental Protocol:
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e Materials: Zinc sulfate (ZnS0Oa4), potassium bicarbonate (KHCOs), distilled water.
e Procedure:

o Prepare separate cold, aqueous solutions of zinc sulfate and potassium bicarbonate.

o Slowly add the potassium bicarbonate solution to the zinc sulfate solution with constant stirring.
Warm the resulting mixture gently. A white precipitate of basic zinc carbonate will form.

o

o

Filter the precipitate using vacuum filtration.
Wash the precipitate thoroughly with distilled water to remove any soluble impurities.
Dry the purified solid in an oven at a low temperature.

[¢]

[¢]

Alternative methods include reacting zinc salts with sodium carbonate or hydrothermally synthesizing from

zinc chloride and potassium carbonate [8] [9].

Applications and Uses

Basic zinc carbonate has diverse applications across various industries, several of which are relevant to

pharmaceutical and materials research [2] [8] [5]:

¢ Personal Care & Cosmetics: Used in products like make-up, skin and hair care, and oral care due to
its antiseptic and fungicide properties.

e Pharmaceuticals: Serves as an astringent and absorbent in topical preparations for soothing
inflamed skin.

e Rubber Industry: Acts as a raw material to improve the translucency or transparency of natural
rubber.

e Catalysis & Precursor: Functions as a catalyst in organic synthesis and a precursor for the
fabrication of zinc oxide (ZnO) particles.

e Agriculture: Used in animal feed additives as a source of zinc, which is crucial for bone
development.

Safety and Handling

For research and industrial settings, appropriate safety measures should be observed [4]:

¢ Inhalation: May cause respiratory tract irritation. Use with adequate ventilation.
e Skin and Eyes: May cause irritation. Wear appropriate protective gloves and goggles.
¢ Incompatibilities: Incompatible with strong acids.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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